Cas no 1672-58-8 (4-Formylamino Antipyrine)

• Product Name: 4-Formylamino Antipyrine
• CAS No: 1672-58-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD00085457
• CID: 214503
• PubChem ID: 329817810
• Update Time: 2025-10-28

4-Formylamino Antipyrine Chemical and Physical Properties

Names and Identifiers

• N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide
• N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)formamide
• (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide
• 4-Formylamino Antipyrine
• Formamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)formamide
• 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-ylformamide
• 4-formylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 4-formyl-aminoanti
• 4-Formylaminoantipyrine (N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide
• Formamide,N-antipyrinyl
• N-(2,3-dimethyl-5-oxo-1-phenyl-3-pyrazolin-4-yl)carboxamide
• 4-Carboxamido-1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazole-3-one
• 4-Carboxamido-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
• N-(2,3-dihy-dro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)formamide
• carboxamidoantipyrine
• NSC 60565
• 4-ForMaMidoantipyrine
• 4-Formylaminoantipyrin
• N-AntipyrinylforMaMide
• Formamide, N-antipyrinyl-
• WLN: T5NNVJ A1 BR& DMVH E1
• 4-ForMylaMinoantipyrine FAA
• MetaMizole IMpurity A (4-ForMylaMino Antipyrine)
• N-(1,5-Dimethyl-3-oxo-2-
• 4-Formylaminoantipyrine
• 63DKU1M0XK
• 4-Formylaminophenazone
• N-(2,3-dimethyl-5-oxo-1-phenyl-3-py
• MFCD00085457
• FT-0648425
• HMS1673G16
• Oprea1_056999
• 1672-58-8
• DTXSID10168241
• J61.595A
• C73223
• Formamide,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• NSC-60565
• AG-690/12869770
• Oprea1_347608
• UNII-63DKU1M0XK
• DS-15213
• EINECS 216-808-3
• Metamizole Impurity A
• 4-Formylaminoantipyrine, VETRANAL(TM), analytical standard
• 4-Formylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (4-Formylaminophenazone)
• NS00000329
• AKOS000633307
• 4-FAA
• HY-133588
• N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4- yl)formamide
• CS-0128286
• 4-(FORMYLAMINO)-1-PHENYL-2,3-DIMETHYL-1H-PYRAZOLE-5(2H)-ONE
• 4-(Formylamino)antipyrine
• W-109692
• Metamizole impurity A, European Pharmacopoeia (EP) Reference Standard
• 4-Formylaminoantipyrine 100 microg/mL in Acetonitrile
• Formamide, N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• WSJBSKRPKADYRQ-UHFFFAOYSA-N
• 4formylamino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
• N-antipyrinyl formamide
• Q27156916
• METAMIZOLE SODIUM MONOHYDRATE IMPURITY A [EP IMPURITY]
• CHEBI:83526
• NSC60565
• F1289
• N-(2,3-2H-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)formamide
• SCHEMBL6812409
• ALBB-021702
• formamide, (2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• STK993651

• MDL： MFCD00085457
• Inchi： 1S/C12H13N3O2/c1-9-11(13-8-16)12(17)15(14(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,16)
• InChI Key： WSJBSKRPKADYRQ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NC=O

Computed Properties

• Exact Mass: 231.10100
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189-192?C
• Boiling Point: 400.1°Cat760mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.635
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 56.03000
• LogP: 1.76160
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Formylamino Antipyrine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： CAUT
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Formylamino Antipyrine

Introduction to 4-Formylamino Antipyrine (CAS No. 1672-58-8)

4-Formylamino Antipyrine, identified by the Chemical Abstracts Service Number (CAS No.) 1672-58-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic amine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and therapeutic interventions. The compound belongs to the pyrazine family, characterized by a benzene ring fused with a pyrazine moiety, and is functionalized with both an amino group and a formyl group, which contribute to its reactivity and biological activity.

The structural motif of 4-Formylamino Antipyrine makes it a valuable scaffold for synthesizing various pharmacologically active molecules. The presence of the formyl group (CHO) at the para position relative to the amino group (NH₂) allows for further chemical modifications, enabling the development of novel derivatives with enhanced efficacy and selectivity. This compound has been explored in multiple research domains, including antimicrobial, anti-inflammatory, and anticancer studies, reflecting its broad pharmacological potential.

In recent years, 4-Formylamino Antipyrine has been studied for its role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Preclinical investigations have demonstrated that derivatives of this compound can interact with key inflammatory mediators, such as cytokines and chemokines, thereby attenuating inflammatory responses. The formyl group serves as a reactive site for conjugation with other bioactive molecules, facilitating the development of targeted therapeutic agents.

Moreover, the benzene-pyrazine core of 4-Formylamino Antipyrine has been investigated for its ability to disrupt protein-protein interactions involved in cancer progression. By binding to specific enzymes or receptors overexpressed in tumor cells, this compound can inhibit critical signaling cascades that drive cell proliferation and survival. Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of optimizing the substitution pattern around the heterocyclic ring to improve binding affinity and reduce off-target effects.

The synthesis of 4-Formylamino Antipyrine typically involves multi-step organic reactions, starting from commercially available precursors such as antipyrine (2-amino-5-methylpyridine). The introduction of the formyl group at the 4-position is achieved through formylation reactions, which can be performed using reagents like phosphorus oxychloride (POCl₃) or Vilsmeier-Haack reagents. These synthetic pathways have been refined over time to ensure high yields and purity, making 4-Formylamino Antipyrine readily accessible for further functionalization.

One of the most compelling aspects of 4-Formylamino Antipyrine is its potential as a prodrug or precursor for enzyme-catalyzed bioconjugation. The formyl group can undergo condensation reactions with amino acids or peptides via reductive amination, yielding conjugates that exhibit prolonged circulation times or targeted delivery systems. Such bioconjugates have shown promise in clinical trials for treating neurodegenerative diseases and cancer metastasis by enhancing drug penetration across biological barriers.

Recent studies have also explored the photophysical properties of 4-Formylamino Antipyrine, particularly its fluorescence characteristics under various excitation conditions. The compound’s ability to emit light upon absorption has been exploited in bioimaging applications, where it serves as a fluorescent probe for tracking cellular processes or diagnosing pathologies. The formyl group’s electron-withdrawing effect influences the excited-state dynamics, making this molecule suitable for Förster resonance energy transfer (FRET) assays and other spectroscopic techniques.

The pharmacokinetic profile of 4-Formylamino Antipyrine has been assessed in preclinical models to evaluate its absorption, distribution, metabolism, excretion (ADME) properties. Initial findings suggest that this compound exhibits moderate oral bioavailability and rapid clearance from circulation due to extensive metabolism by cytochrome P450 enzymes. However, modifications to its structural framework can mitigate these limitations by enhancing stability or altering metabolic pathways.

In conclusion,4-Formylamino Antipyrine (CAS No. 1672-58-8) represents a versatile pharmacological scaffold with significant therapeutic implications across multiple disease areas. Its unique structural features enable diverse functionalization strategies while maintaining potent biological activity. Ongoing research continues to uncover new applications for this compound, particularly in precision medicine and targeted drug delivery systems. As our understanding of molecular interactions evolves,4-Formylamino Antipyrine is poised to play an increasingly important role in addressing unmet medical needs.